Cas no 1311670-17-3 (N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide)

• Product Name: N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide
• CAS No: 1311670-17-3
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6427427
• PubChem ID: 53586105
• Update Time: 2025-06-11

N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311670-17-3
• N-(cyanomethyl)-N-ethyl-2-[(5-methyl-1,2-oxazol-3-yl)methylsulfanyl]pyridine-3-carboxamide
• EN300-26681161
• Z915445992
• N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide
• AKOS034698283

• Inchi： 1S/C15H16N4O2S/c1-3-19(8-6-16)15(20)13-5-4-7-17-14(13)22-10-12-9-11(2)21-18-12/h4-5,7,9H,3,8,10H2,1-2H3
• InChI Key： OYSJWKWOWVSBQV-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)ON=1)C1C(=CC=CN=1)C(N(CC#N)CC)=O

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide

N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide: A Comprehensive Overview

N-(cyanomethyl)-N-ethyl-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide is a complex organic compound with the CAS number 1311670-17-3. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and agrochemicals. The compound's structure is characterized by a pyridine ring substituted with a carboxamide group, a sulfanyl group, and a cyanomethyl and ethyl substituent. These structural elements contribute to its versatile chemical properties and reactivity.

The synthesis of N-(cyanomethyl)-N-ethyl... involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have shown that N-(cyanomethyl)-N-ethyl... exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Beyond its pharmacological applications, N-(cyanomethyl)-N-ethyl... has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been highlighted in several studies. For example, field trials conducted in collaboration with agricultural research institutions have shown that this compound can enhance crop yield by improving nutrient uptake and stress resistance in plants. This dual functionality underscores the compound's versatility and broad applicability across different industries.

From an environmental perspective, the biodegradability of N-(cyanomethyl)-N-ethyl... has been a topic of interest. Recent research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This finding is particularly significant for industries seeking eco-friendly alternatives for their chemical products.

In conclusion, N-(cyanomethyl)-N-ethyl... (CAS No: 1311670-17-3) is a multifaceted compound with immense potential across various sectors. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.